Cas no 450353-44-3 ((2Z)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2,4-dimethylphenyl)amino]prop-2-enenitrile)

• Product Name: (2Z)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2,4-dimethylphenyl)amino]prop-2-enenitrile
• CAS No: 450353-44-3
• Molecular Formula: C₂₂H₂₁N₃S
• Molecular Weight: 359.487243413925
• CID: 5778580
• PubChem ID: 18558455

(2Z)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2,4-dimethylphenyl)amino]prop-2-enenitrile Properties

Names and Identifiers

• (2Z)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2,4-dimethylphenyl)amino]prop-2-enenitrile
• F0760-1922
• 450353-44-3
• (Z)-3-((2,4-dimethylphenyl)amino)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)acrylonitrile
• (Z)-3-(2,4-dimethylanilino)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• AKOS024599237
• 2-Thiazoleacetonitrile, 4-(2,4-dimethylphenyl)-α-[[(2,4-dimethylphenyl)amino]methylene]-

• InChIKey： JJCNCIVLTSZSML-PDGQHHTCSA-N
• Inchi： 1S/C22H21N3S/c1-14-5-7-19(16(3)9-14)21-13-26-22(25-21)18(11-23)12-24-20-8-6-15(2)10-17(20)4/h5-10,12-13,24H,1-4H3/b18-12-
• SMILES： S1C=C(C2C=CC(C)=CC=2C)N=C1/C(/C#N)=C\NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 359.14561886g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 359.14561886g/mol
• Heavy Atom Count: 26
• Complexity: 551
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes